molecular formula C10H17ClN4 B8412296 2-Amino-4-hexylamino-6-chloropyrimidine CAS No. 30182-25-3

2-Amino-4-hexylamino-6-chloropyrimidine

Cat. No. B8412296
CAS RN: 30182-25-3
M. Wt: 228.72 g/mol
InChI Key: HJYAXTKUKFJWBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-4-hexylamino-6-chloropyrimidine is a useful research compound. Its molecular formula is C10H17ClN4 and its molecular weight is 228.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-4-hexylamino-6-chloropyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-4-hexylamino-6-chloropyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

30182-25-3

Product Name

2-Amino-4-hexylamino-6-chloropyrimidine

Molecular Formula

C10H17ClN4

Molecular Weight

228.72 g/mol

IUPAC Name

6-chloro-4-N-hexylpyrimidine-2,4-diamine

InChI

InChI=1S/C10H17ClN4/c1-2-3-4-5-6-13-9-7-8(11)14-10(12)15-9/h7H,2-6H2,1H3,(H3,12,13,14,15)

InChI Key

HJYAXTKUKFJWBB-UHFFFAOYSA-N

Canonical SMILES

CCCCCCNC1=CC(=NC(=N1)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

50 g of 2-amino-4,6-dichloropyrimidine were suspended in 350 ml of absolute ethanol in a reactor. 181.5 ml of hexylamine (reagent A) were added in a single portion and the mixture was refluxed for 3 h. The medium was evaporated under vacuum. The oil obtained was taken up in 600 ml of water with stirring for 1 h, 30 min. The precipitate was filtered off, washed and dried in a heated desiccator. 43.5 g of the expected compound were thus obtained, for a yield of 62%.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
350 mL
Type
solvent
Reaction Step One
Quantity
181.5 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
600 mL
Type
solvent
Reaction Step Three
Yield
62%

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